Cas no 2171208-44-7 (2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• CAS No: 2171208-44-7
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6232160
• PubChem ID: 165818397
• Update Time: 2025-06-13

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• 2171208-44-7
• 2-{4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperazin-1-yl}acetic acid
• EN300-1578836

• Inchi： 1S/C27H33N3O5/c1-18(2)24(15-25(31)30-13-11-29(12-14-30)16-26(32)33)28-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,28,34)(H,32,33)/t24-/m1/s1
• InChI Key： PKBJEDXDSFVFCO-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(C)C)CC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid

Research Briefing on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid (CAS: 2171208-44-7)

In recent years, the compound 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid (CAS: 2171208-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the piperazine-acetic acid moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the role of this compound in solid-phase peptide synthesis (SPPS), where it serves as a key building block for the incorporation of modified amino acids. Researchers have highlighted its utility in enhancing the solubility and stability of peptide intermediates, thereby improving the efficiency of synthetic protocols. Additionally, its application in the development of peptide-based therapeutics, such as enzyme inhibitors and receptor agonists, has been a subject of active investigation.

A notable advancement in the use of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. These bifunctional compounds, designed to degrade target proteins via the ubiquitin-proteasome system, rely on precise linker chemistry to connect the target-binding moiety to the E3 ligase recruiter. The structural flexibility and chemical stability of this compound make it an attractive candidate for such applications, as demonstrated in recent preclinical studies.

Further research has explored the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. In vitro and in vivo studies have shown promising results, with improved bioavailability and target engagement compared to earlier analogs. These findings underscore the potential of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid as a scaffold for the development of next-generation therapeutics.

In conclusion, the compound 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid (CAS: 2171208-44-7) represents a valuable tool in modern chemical biology and drug discovery. Its versatility in peptide synthesis, PROTAC development, and other therapeutic applications highlights its importance in advancing biomedical research. Future studies are expected to further elucidate its mechanisms and expand its utility in clinical settings.